Cas no 496057-54-6 (N-(2-Hydroxyethyl)-3-piperidinecarboxamide)

• Product Name: N-(2-Hydroxyethyl)-3-piperidinecarboxamide
• CAS No: 496057-54-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 328549
• PubChem ID: 2760459
• Update Time: 2025-10-31

N-(2-Hydroxyethyl)-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide,N-(2-hydroxyethyl)-
• N-(2-hydroxyethyl)piperidine-3-carboxamide
• RAC PIPERIDINE-3-CARBOXYLIC ACID (2-HYDROXYETHYL)-AMIDE
• AC1MC2Q8
• AG-F-66024
• CTK4J1437
• MolPort-000-158-356
• n-(2-hydroxyethyl)-3-piperidinecarboxamide
• Piperidine-3-carboxylic acid (2-hydroxyethyl)-amide
• SureCN1524136
• 496057-54-6
• SCHEMBL1524136
• CS-0319980
• F79945
• SB41725
• rac piperidine-3-carboxylic acid (2-hydroxyethyl)-amide, AldrichCPR
• Piperidine-3-carboxylic acid (2-hydroxy-ethyl)-amide
• FS-4711
• AKOS009384419
• DTXSID40375168
• RFPHDGCQINZWOO-UHFFFAOYSA-N
• 1-Pyrrolidinecarboxylicacid,3-ethynyl-,1,1-dimethylethylester
• MFCD03425211
• Piperidine-3-carboxylic acid(2-hydroxyethyl)amide
• FT-0746049
• N-(2-Hydroxyethyl)-3-piperidinecarboxamide

• MDL： MFCD03425211
• Inchi： 1S/C8H16N2O2/c11-5-4-10-8(12)7-2-1-3-9-6-7/h7,9,11H,1-6H2,(H,10,12)
• InChI Key： RFPHDGCQINZWOO-UHFFFAOYSA-N
• SMILES： O=C(C1CNCCC1)NCCO

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 119 °C
• PSA: 61.36000
• LogP: -0.18580

N-(2-Hydroxyethyl)-3-piperidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Hydroxyethyl)-3-piperidinecarboxamide

Professional Introduction to N-(2-Hydroxyethyl)-3-piperidinecarboxamide (CAS No. 496057-54-6)

N-(2-Hydroxyethyl)-3-piperidinecarboxamide, a compound with the chemical identifier CAS No. 496057-54-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of N-(2-Hydroxyethyl)-3-piperidinecarboxamide incorporates a piperidine ring, a moiety that is widely recognized for its versatility in medicinal chemistry. Piperidine derivatives are frequently employed in the design of bioactive molecules due to their ability to modulate biological pathways and interact with target proteins. The presence of a 2-hydroxyethyl side chain further enhances the compound's pharmacological profile, offering opportunities for diverse interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds that can address complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. N-(2-Hydroxyethyl)-3-piperidinecarboxamide has emerged as a promising candidate in this context, thanks to its unique chemical properties and potential biological activities. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis.

One of the most compelling aspects of N-(2-Hydroxyethyl)-3-piperidinecarboxamide is its potential as a scaffold for further chemical modification. The hydroxyl group on the 2-position of the piperidine ring provides a versatile site for attachment of various pharmacophores, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

The synthesis of N-(2-Hydroxyethyl)-3-piperidinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern chemical synthesis techniques.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of N-(2-Hydroxyethyl)-3-piperidinecarboxamide. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing valuable information for structure-activity relationship (SAR) analysis. These computational approaches have complemented experimental investigations, leading to a more comprehensive characterization of the compound's biological effects.

In preclinical studies, N-(2-Hydroxyethyl)-3-piperidinecarboxamide has demonstrated encouraging results in models of various diseases. Its ability to modulate key biological pathways has been observed across multiple therapeutic areas, including oncology and neurology. These findings have prompted researchers to explore its potential as a lead compound for further development into novel therapeutics.

The pharmacokinetic profile of N-(2-Hydroxyethyl)-3-piperidinecarboxamide is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for clinical translation.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and adverse side effects. The unique structural features of N-(2-Hydroxyethyl)-3-piperidinecarboxamide offer potential solutions to these issues through rational drug design. By leveraging structural insights gained from computational studies and synthetic modifications, researchers aim to enhance the compound's overall pharmacological profile.

The impact of N-(2-Hydroxyethyl)-3-piperidinecarboxamide extends beyond basic research; it holds significant implications for drug discovery and development pipelines. Its emergence as a versatile scaffold has inspired new approaches in medicinal chemistry and provided a foundation for exploring novel therapeutic strategies. As research continues to unfold, this compound is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.